1-(2-fluorophenyl)-N,6-dimethyl-4-oxopyridazine-3-carboxamide

• IUPAC Name: 1-(2-fluorophenyl)-N,6-dimethyl-4-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C13H12FN3O2/c1-8-7-11(18)12(13(19)15-2)16-17(8)10-6-4-3-5-9(10)14/h3-7H,1-2H3,(H,15,19)
• InChI Key: WUDCHWPVICOQGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C(=NN1C2=CC=CC=C2F)C(=O)NC
• Molecular Formula: C13H12FN3O2
• Molecular Weight: 261.25 g/mol

Description

1-(2-fluorophenyl)-N,6-dimethyl-4-oxopyridazine-3-carboxamide is a chemical compound with potential therapeutic applications. This compound belongs to the pyridazine family of compounds and has been the subject of extensive scientific research due to its unique properties. In

Mechanism of Action

The exact mechanism of action of 1-(2-fluorophenyl)-N,6-dimethyl-4-oxopyridazine-3-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are known to cause inflammation, pain, and fever. By inhibiting the activity of COX enzymes, this compound may reduce inflammation, pain, and fever.
Biochemical and Physiological Effects
Studies have shown that 1-(2-fluorophenyl)-N,6-dimethyl-4-oxopyridazine-3-carboxamide has a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Additionally, this compound has been shown to reduce the production of reactive oxygen species, which are known to contribute to inflammation and tissue damage.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorophenyl)-N,6-dimethyl-4-oxopyridazine-3-carboxamide in lab experiments is that it has been extensively studied and is well-characterized. Additionally, this compound has been shown to have a wide range of potential therapeutic applications. However, one limitation of using this compound in lab experiments is that it may have off-target effects, which could complicate the interpretation of results.

Future Directions

There are many potential future directions for research on 1-(2-fluorophenyl)-N,6-dimethyl-4-oxopyridazine-3-carboxamide. One area of interest is the development of more potent and selective inhibitors of COX enzymes. Additionally, this compound may be studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Finally, future research may focus on the development of new synthetic methods for this compound, which could improve its yield and purity.
Conclusion
In conclusion, 1-(2-fluorophenyl)-N,6-dimethyl-4-oxopyridazine-3-carboxamide is a compound with potential therapeutic applications. It has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. Additionally, this compound has been studied for its potential use in the treatment of cancer, diabetes, and other diseases. While there are limitations to using this compound in lab experiments, there are many potential future directions for research on this compound.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-N,6-dimethyl-4-oxopyridazine-3-carboxamide involves the reaction of 2-fluorobenzoyl chloride with N,6-dimethyl-3,4-dihydropyridazine-1(2H)-one in the presence of a base. The resulting product is then treated with ammonia to obtain the final compound.

Scientific Research Applications

1-(2-fluorophenyl)-N,6-dimethyl-4-oxopyridazine-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. Additionally, this compound has been studied for its potential use in the treatment of cancer, diabetes, and other diseases.